Cas no 2034404-80-1 (2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide)

• Product name: 2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide
• CAS No: 2034404-80-1
• MF: C₁₅H₁₇Cl₂NO₃S₂
• MW: 394.336379766464
• CID: 5550550
• PubChem ID: 91817599

2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide
• 2034404-80-1
• AKOS025324999
• 2,4-dichloro-N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-5-methylbenzenesulfonamide
• 2,4-dichloro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-5-methylbenzenesulfonamide
• F6521-3423

• Inchi： 1S/C15H17Cl2NO3S2/c1-9-7-15(13(17)8-12(9)16)23(20,21)18-6-5-11-3-4-14(22-11)10(2)19/h3-4,7-8,10,18-19H,5-6H2,1-2H3
• InChI Key： JROYPOBOYODAQG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(NCCC1=CC=C(C(C)O)S1)(=O)=O)Cl

Computed Properties

• Exact Mass: 393.0026911g/mol
• Monoisotopic Mass: 393.0026911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Additional information on 2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide

Comprehensive Overview of 2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide (CAS No. 2034404-80-1)

In the realm of organic chemistry and pharmaceutical research, 2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide (CAS No. 2034404-80-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonamide backbone and thiophene moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture combines a dichlorobenzene ring with a hydroxyethyl-thiophene side chain, making it a versatile candidate for further chemical modifications and biological studies.

The CAS No. 2034404-80-1 is often associated with queries related to synthetic pathways, solubility, and stability under various conditions. Recent trends in scientific literature highlight its relevance in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Researchers frequently search for structure-activity relationships (SAR) of similar sulfonamide derivatives, aiming to optimize their efficacy and selectivity. Additionally, the compound’s thiophene component aligns with the growing interest in heterocyclic chemistry, a field pivotal to developing new therapeutics and agrochemicals.

From a synthetic chemistry perspective, the preparation of 2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide involves multi-step reactions, including sulfonylation and nucleophilic substitution. Its hydroxyethyl group offers a handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability is crucial in medicinal chemistry, where slight structural changes can dramatically alter biological activity. Laboratories focusing on small-molecule drug development often prioritize such compounds due to their balanced lipophilicity and potential for oral bioavailability.

Environmental and green chemistry considerations also play a role in discussions about this compound. Scientists are increasingly investigating eco-friendly synthesis methods for sulfonamide derivatives, reducing reliance on hazardous reagents. The thiophene ring, a common motif in biodegradable materials, further underscores the compound’s alignment with sustainable research goals. Queries about degradation pathways and toxicity profiles reflect the broader demand for safer chemical entities in industrial and academic settings.

In analytical chemistry, 2,4-dichloro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-5-methylbenzene-1-sulfonamide poses challenges and opportunities for chromatographic separation and spectroscopic characterization. Techniques like HPLC and NMR are essential for purity assessment and structural confirmation. The compound’s UV absorption properties make it suitable for photophysical studies, a niche yet growing area in material science. These attributes contribute to its appeal in interdisciplinary research, bridging gaps between organic synthesis, pharmacology, and analytical science.

Looking ahead, the exploration of CAS No. 2034404-80-1 is likely to expand into computational chemistry and molecular docking studies. With the rise of AI-driven drug design, researchers are leveraging machine learning models to predict the compound’s interactions with biological targets. This aligns with the broader trend of digital transformation in chemical research, where in silico tools accelerate discovery workflows. As such, this sulfonamide derivative exemplifies the convergence of traditional experimentation and cutting-edge technology in modern science.